Germacra-1(10),4,11(13)-trien-12-al

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 2-[(1R,3E,7E)-4,8-dimethylcyclodeca-3,7-dien-1-yl]prop-2-enal
• InChI: InChI=1S/C15H22O/c1-12-5-4-6-13(2)8-10-15(9-7-12)14(3)11-16/h5,8,11,15H,3-4,6-7,9-10H2,1-2H3/b12-5+,13-8+/t15-/m1/s1
• InChI Key: AXUADEXBLHHYAJ-KGSGWQTPSA-N
• Isomeric SMILES: C/C/1=C\CC/C(=C/C[C@@H](CC1)C(=C)C=O)/C
• Canonical SMILES: CC1=CCCC(=CCC(CC1)C(=C)C=O)C

Description

Germacra-1(10),4,11(13)-trien-12-al is a sesquiterpenoid resulting formally from germacrane by oxidation at C(12) together with dehydrogenation across the C(1)-C(10), C(4)-C(5) and C(11)-C(13) bonds. It derives from a hydride of a germacrene A.

Scientific Research Applications

Germacrenes from Fresh Costus Roots

Germacra-1(10),4,11(13)-trien-12-al is identified as a constituent in fresh costus roots (Saussurea lappa) and is involved in the biosynthesis of sesquiterpene lactones. It has been studied for its transformation into various compounds upon heating and acid-induced cyclization, suggesting its importance in natural product chemistry (de Kraker et al., 2001).

Biosynthesis in Chicory Roots

In chicory roots, germacra-1(10),4,11(13)-trien-12-al plays a role in the biosynthesis of sesquiterpene lactones. This compound undergoes hydroxylation and oxidation, catalyzed by specific enzymes, indicating its significance in plant biochemistry and secondary metabolite formation (de Kraker et al., 2001).

Reconstitution of Biosynthetic Pathway

Studies have demonstrated the reconstitution of the biosynthetic pathway of costunolide, involving germacra-1(10),4,11(13)-trien-12-al in yeast and Nicotiana benthamiana. This showcases the potential for metabolic engineering and production of valuable compounds (Liu et al., 2011).

Cytochrome P450 Enzyme Activity

Research on chicory roots has highlighted the activity of cytochrome P450 enzymes in the conversion of germacrene A to germacra-1(10),4,11(13)-trien-12-oic acid. This indicates the role of these enzymes in the biosynthesis of sesquiterpene lactones, a class of bioactive compounds (Cankar et al., 2011).

Biosynthesis of Costunolide and Related Compounds

The conversion of germacrene acid, which includes germacra-1(10),4,11(13)-trien-12-al, into costunolide in chicory roots has been studied, revealing insights into the formation of the lactone ring present in sesquiterpene lactones (de Kraker et al., 2002).

Transannular Cyclization of Germacrone

Investigations into the cyclization of germacrone, a related compound, have provided evidence of new biosynthetic pathways for sesquiterpenes, highlighting the complexity and diversity of these natural products (Barrero et al., 2009).